Cas no 779323-43-2 (Bicyclo[3.1.0]hexane-1-methanol,4-[2-iodo-6-(methylamino)-9H-purin-9-yl]-2-(phosphonooxy)-, 1-(dihydrogenphosphate), (1R,2S,4S,5S)-)

• Product Name: Bicyclo[3.1.0]hexane-1-methanol,4-[2-iodo-6-(methylamino)-9H-purin-9-yl]-2-(phosphonooxy)-, 1-(dihydrogenphosphate), (1R,2S,4S,5S)-
• CAS No: 779323-43-2
• MF: C₁₃H₁₈IN₅O₈P₂
• MW: 561.162716388702
• CID: 553450
• PubChem ID: 44448831
• Update Time: 2025-04-19

Bicyclo[3.1.0]hexane-1-methanol,4-[2-iodo-6-(methylamino)-9H-purin-9-yl]-2-(phosphonooxy)-, 1-(dihydrogenphosphate), (1R,2S,4S,5S)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.0]hexane-1-methanol,4-[2-iodo-6-(methylamino)-9H-purin-9-yl]-2-(phosphonooxy)-, 1-(dihydrogenphosphate), (1R,2S,4S,5S)-
• Bicyclo[3.1.0]hexane-1-methanol,4-[2-iodo-6-(methylamino)-9H-purin-9-yl]-2-(phosphonooxy)-, 1-(dihydrogenphosphate), (1R,2S,4
• Bicyclo[3.1.0]hexane-1-methanol,4-[2-iodo-6-(methylamino)-9H-purin-9-yl]-2-(phosphonooxy)-, 1-...
• MRS 2500 TETRAAMMONIUM SALT
• MRS 2500 tetraammonium salt,(1R*,2S*)-4-[2-Iodo-6-(methylamino)-9H-purin-9-yl]-2-(phosphonooxy)bicyclo[3.1.0]hexane-1-methanoldihydrogenphosphateestertetraammoniumsalt
• (1R*,2S*)-4-[2-Iodo-6-(MethylaMino)-9H-purin-9-yl]-2-(phosphonooxy)bicyclo[3.1.0]hexane-1-MethanoldihydrogenphosphateestertetraaMMoniuMsalt
• MRS 2500
• MRS-2500
• Bicyclo(3.1.0)hexane-1-methanol, 4-(2-iodo-6-(methylamino)-9H-purin-9-yl)-2-(phosphonooxy)-, dihydrogen phosphate (ester), (1R,2S,4S,5S)-
• 779323-43-2
• DWQ8UHZ38S
• Bicyclo(3.1.0)hexane-1-methanol, 4-(2-iodo-6-(methylamino)-9H-purin-9-yl)-2-(phosphonooxy)-, 1-(dihydrogen phosphate), (1R,2S,4S,5S)-
• 2ID
• AKOS040746133
• MRS2500
• CHEMBL444278
• BDBM50373326
• [(1R,2S,4S,5S)-4-[2-iodo-6-(methylamino)purin-9-yl]-2-phosphonooxy-1-bicyclo[3.1.0]hexanyl]methyl dihydrogen phosphate
• ((1R,2S,4S,5S)-4-(2-Iodo-6-(methylamino)-9H-purin-9-yl)-2-(phosphonooxy)bicyclo(3.1.0)hex-1-yl)methyl dihydrogen phosphate
• Q27087776
• [(1r,2s,4s,5s)-4-[2-Iodo-6-(Methylamino)-9h-Purin-9-Yl]-2-(Phosphonooxy)bicyclo[3.1.0]hex-1-Yl]methyl Dihydrogen Phosphate
• GTPL1724
• SCHEMBL19807535
• UNII-DWQ8UHZ38S

• Inchi： 1S/C13H18IN5O8P2/c1-15-10-9-11(18-12(14)17-10)19(5-16-9)7-2-8(27-29(23,24)25)13(3-6(7)13)4-26-28(20,21)22/h5-8H,2-4H2,1H3,(H,15,17,18)(H2,20,21,22)(H2,23,24,25)/t6-,7+,8+,13+/m1/s1
• InChI Key： NMVWLEUONAKGCD-SMWKGLLFSA-N
• SMILES： IC1N=C(C2=C(N=1)N(C=N2)[C@H]1C[C@@H]([C@]2(COP(=O)(O)O)C[C@@H]21)OP(=O)(O)O)NC

Computed Properties

• Exact Mass: 629.07400
• Monoisotopic Mass: 560.968
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 189A^2
• XLogP3: -1.8

Experimental Properties

• PSA: 221.73000
• LogP: 2.37950